3-(Trifluoromethyl)quinoline

• IUPAC Name: 3-(trifluoromethyl)quinoline
• InChI: InChI=1S/C10H6F3N/c11-10(12,13)8-5-7-3-1-2-4-9(7)14-6-8/h1-6H
• InChI Key: GNURDPNECHIYFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)C(F)(F)F
• Molecular Formula: C10H6F3N
• DSSTOX Substance ID: DTXSID40476008
• Molecular Weight: 197.16 g/mol
• CAS No.: 25199-76-2

Description

3-(Trifluoromethyl)quinoline is a fluorinated derivative of quinoline, a heterocyclic aromatic organic compound. The incorporation of a trifluoromethyl group into the quinoline structure enhances its biological activity and imparts unique chemical properties. This compound is of significant interest in medicinal chemistry, agrochemicals, and material science due to its diverse applications and potential therapeutic benefits .

Mechanism of Action

Target of Action

• The primary targets of 3-(Trifluoromethyl)quinoline are not fully elucidated. However, some studies suggest that it specifically targets the 80S ribosome of the malaria parasite Plasmodium falciparum . By inhibiting protein synthesis within the parasite, it exerts schizonticidal effects .

Biochemical Analysis

Biochemical Properties

3-(Trifluoromethyl)quinoline plays a crucial role in biochemical reactions due to its unique structure. It interacts with several enzymes, proteins, and other biomolecules. For instance, studies have shown that this compound can bind to enzymes such as purine nucleoside phosphorylase, lactate dehydrogenase, triosephosphate isomerase, and thioredoxin reductase . These interactions often involve hydrogen bonding and hydrophobic interactions, which can influence the enzyme’s activity and stability.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can increase the production of reactive oxygen species and lipid peroxidation in cells . This oxidative stress can lead to changes in gene expression and metabolic flux, ultimately affecting cell viability and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, molecular docking studies have shown that this compound has a favorable binding mode in the active sites of enzymes like purine nucleoside phosphorylase and lactate dehydrogenase . These binding interactions can alter the enzyme’s activity, leading to changes in cellular processes and gene expression.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that it can degrade over time, affecting its stability and long-term effects on cellular function. For example, this compound has been observed to increase reactive oxygen species production and lipid peroxidation after 24 hours of treatment . These temporal changes can influence the compound’s efficacy and safety in biochemical applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it can effectively inhibit the growth of certain pathogens without causing significant toxicity. At higher doses, this compound can exhibit cytotoxic effects, reducing cell viability and causing adverse effects . These dosage-dependent effects are crucial for determining the therapeutic window and safety profile of the compound.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism and clearance from the body. For instance, it can affect the activity of enzymes involved in oxidative stress and energy metabolism, leading to changes in metabolite levels and metabolic flux . Understanding these metabolic pathways is essential for predicting the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. It can be transported across cell membranes through specific transporters, affecting its localization and accumulation in different cellular compartments . These transport mechanisms are crucial for determining the compound’s bioavailability and therapeutic efficacy.

Subcellular Localization

This compound’s subcellular localization can affect its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it can accumulate in the mitochondria, where it influences oxidative stress and energy metabolism . Understanding its subcellular localization is essential for elucidating its mechanism of action and potential therapeutic applications.

Preparation Methods

The synthesis of 3-(Trifluoromethyl)quinoline can be achieved through various methods, including cyclization and cross-coupling reactions. One common approach involves the copper-catalyzed oxidative trifluoromethylation of quinolin-3-boronic acid using Me3SiCF3 and Cu(OTf)2, resulting in the formation of the desired product . Another method includes the cyclization of trifluoromethyl-containing intermediates, such as the Leimgruber-Batcho reaction . Industrial production methods often utilize metal-catalyzed cross-coupling reactions due to their efficiency and scalability .

Chemical Reactions Analysis

3-(Trifluoromethyl)quinoline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form quinoline N-oxides.

Reduction: Reduction reactions can convert this compound into its corresponding dihydroquinoline derivatives.

Substitution: Nucleophilic substitution reactions are common, where the trifluoromethyl group can be replaced by other functional groups.

Cross-Coupling Reactions: These reactions, such as Suzuki-Miyaura coupling, are frequently used to introduce various substituents onto the quinoline ring.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and catalysts like palladium and copper salts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

3-(Trifluoromethyl)quinoline has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: This compound exhibits significant antibacterial, antineoplastic, and antiviral activities, making it a valuable candidate for drug development.

Medicine: Fluorinated quinolines, including this compound, are explored for their potential as antimalarial, antituberculosis, and anticancer agents.

Industry: It finds applications in the production of liquid crystals, agrochemicals, and dyes.

Comparison with Similar Compounds

3-(Trifluoromethyl)quinoline can be compared with other fluorinated quinolines, such as:

7-Fluoro-4-(diethylamino-1-methylbutylamino)quinoline: Known for its antimalarial properties.

Mefloquine: Another antimalarial drug with a similar quinoline core structure.

Brequinar®: An antineoplastic drug used in transplantation medicine and for treating rheumatic arthritis.

The uniqueness of this compound lies in its trifluoromethyl group, which imparts distinct chemical and biological properties, making it a versatile compound in various fields of research and industry .

Synthesis routes and methods

Procedure details

3-Iodoquinoline (13.65 g, 53.5 mmol), cuprous iodide (21.12, 111 mmol), potassium fluoride (7.11 g, 122 mmol), and methyl 2-chloro-2,2-difluoroacetate (23 ml, 216 mmol) in dimethylforamide (200 ml) was placed into a preheated oil bath at 120° C. After stirring for 6 h, the solution was diluted water and extracted with diethyl ether. The combined organic extracts were dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was flash chromatographed with 99:1, 49:1, 24:1, 23:2, 9:1, and 4:1 hexane:ethyl acetate as the eluant to afford 3.89 g (37% yield) of 3-(trifluoromethyl)quinoline. Method [7] retention time 4.67 min by HPLC (M+ 198).

Customer Q & A

Q1: What are the common reactions 3-(trifluoromethyl)quinoline undergoes?

A1: this compound exhibits diverse reactivity with different reagents. It can undergo asymmetric transfer hydrogenation in the presence of a chiral phosphoric acid catalyst, leading to chiral 2,3-disubstituted 1,2,3,4-tetrahydroquinoline derivatives. [] This method offers a valuable route to synthesize compounds with a stereogenic trifluoromethyl group. It also readily participates in C–H bond activation reactions with rhodium(I) complexes. Interestingly, the reaction can yield a mixture of rhodium(I)-(2-quinolinyl), -(4-quinolinyl), -(6-quinolinyl), and -(7-quinolinyl) isomers. [] This regioselectivity highlights the influence of the trifluoromethyl group on the reactivity of the quinoline ring.

Q2: How does the presence of the trifluoromethyl group influence the reactivity of this compound?

A2: The electron-withdrawing trifluoromethyl group significantly impacts the reactivity of the quinoline ring system. For instance, it can direct lithiation and subsequent functionalization to specific positions. While 2-(trifluoromethyl)pyridine shows selectivity depending on the reagent, 3-(trifluoromethyl)pyridine undergoes decomposition under similar conditions, highlighting the influence of the trifluoromethyl group's position. [] This directing effect allows for the regioselective synthesis of various trifluoromethyl-substituted quinolinecarboxylic acids, valuable building blocks in medicinal chemistry. []

Q3: Are there specific challenges associated with the synthesis of compounds like 2-amino-3-(trifluoromethyl)quinoline?

A3: Yes, the synthesis of compounds like 2-amino-3-(trifluoromethyl)quinoline often requires developing new synthetic strategies. Researchers are exploring novel approaches to access these valuable molecules efficiently. []

Q4: How does this compound react with metal hydrides?

A4: The reduction of this compound with metal hydrides shows intriguing selectivity. Sodium borohydride exclusively reduces the trifluoromethyl group to a methyl group. [] In contrast, lithium aluminum hydride reduces the trifluoromethyl group to a difluoromethyl group while also reducing the quinoline ring to yield 3-(difluoromethyl)-1,2-dihydroquinoline. [] These distinct reduction pathways underscore the need to carefully consider the choice of reducing agent when working with this class of compounds.